Cas no 898768-13-3 (3',5'-Dichloro-3-(3-methylphenyl)propiophenone)

• Product Name: 3',5'-Dichloro-3-(3-methylphenyl)propiophenone
• CAS No: 898768-13-3
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• MDL: MFCD07699603
• CID: 994136
• PubChem ID: 24725704
• Update Time: 2025-10-28

3',5'-Dichloro-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-3-(3-methylphenyl)propan-1-one
• 3',5'-DICHLORO-3-(3-METHYLPHENYL)PROPIOPHENONE
• MFCD07699603
• 898768-13-3
• AKOS016020987
• DTXSID30644097
• 3',5'-Dichloro-3-(3-methylphenyl)propiophenone

• MDL： MFCD07699603
• Inchi： 1S/C16H14Cl2O/c1-11-3-2-4-12(7-11)5-6-16(19)13-8-14(17)10-15(18)9-13/h2-4,7-10H,5-6H2,1H3
• InChI Key： OVNBNKBETXRVOA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCC1C=CC=C(C)C=1)=O)Cl

Computed Properties

• Exact Mass: 292.04200
• Monoisotopic Mass: 292.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 430.1±45.0 °C at 760 mmHg
• Flash Point: 209.6±24.6 °C
• PSA: 17.07000
• LogP: 5.11730

3',5'-Dichloro-3-(3-methylphenyl)propiophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-Dichloro-3-(3-methylphenyl)propiophenone

Professional Introduction to 3',5'-Dichloro-3-(3-methylphenyl)propiophenone (CAS No. 898768-13-3)

3',5'-Dichloro-3-(3-methylphenyl)propiophenone, with the CAS number 898768-13-3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. The structural features of 3',5'-Dichloro-3-(3-methylphenyl)propiophenone, particularly the presence of chloro and methyl substituents on a phenyl ring, contribute to its unique reactivity and utility in various chemical transformations.

The compound's molecular structure, characterized by a propiophenone core, makes it a valuable building block for constructing more complex molecules. In recent years, there has been a growing interest in exploring the potential of this compound in drug discovery, especially for its role in synthesizing bioactive molecules. The chloro substituents on the aromatic ring enhance its electrophilicity, making it susceptible to nucleophilic attacks, which is a crucial feature for further functionalization.

Recent research has highlighted the compound's significance in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The propiophenone moiety is known to be a versatile scaffold that can be modified to target specific enzymatic activities. For instance, studies have demonstrated that derivatives of 3',5'-Dichloro-3-(3-methylphenyl)propiophenone can inhibit tyrosine kinases by binding to their active sites. This has opened up new avenues for developing more effective and selective kinase inhibitors.

In addition to its role in kinase inhibition, 3',5'-Dichloro-3-(3-methylphenyl)propiophenone has also been explored in the development of antimicrobial agents. The chloro and methyl groups contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have shown promising results in using this compound as a precursor for synthesizing novel antibiotics that could combat drug-resistant bacterial strains.

The synthesis of 3',5'-Dichloro-3-(3-methylphenyl)propiophenone involves multi-step organic reactions that highlight its synthetic utility. The process typically starts with the chlorination of a methyl-substituted phenol, followed by condensation with an appropriate aldehyde or ketone. The reaction conditions can be optimized to achieve high yields and purity, making it a practical choice for industrial-scale production.

The compound's stability under various conditions also makes it suitable for long-term storage and transport, ensuring its availability for research and development purposes. This stability is attributed to the robust nature of the aromatic ring and the electron-withdrawing effects of the chloro substituents.

From a medicinal chemistry perspective, the structural diversity offered by 3',5'-Dichloro-3-(3-methylphenyl)propiophenone allows for extensive modifications, enabling chemists to tailor its properties for specific biological targets. For example, introducing different functional groups at the propiophenone position can alter its solubility, bioavailability, and interaction with biological receptors. This flexibility is crucial in optimizing drug candidates for clinical trials.

The growing body of research on this compound underscores its importance in modern pharmaceuticals. As drug discovery continues to evolve, compounds like 3',5'-Dichloro-3-(3-methylphenyl)propiophenone will play a critical role in developing innovative therapies that address unmet medical needs. The ongoing studies not only enhance our understanding of its chemical properties but also pave the way for new applications in synthetic chemistry and medicinal biology.

In conclusion, 3',5'-Dichloro-3-(3-methylphenyl)propiophenone (CAS No. 898768-13-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules, particularly kinase inhibitors and antimicrobial agents. As scientific advancements continue to unfold, this compound is poised to contribute further to the field of medicinal chemistry and drug discovery.